Cas no 169611-42-1 (2-Oxiranecarboxylicacid, 2-ethyl-3,3-dimethyl-, methyl ester)

• Product Name: 2-Oxiranecarboxylicacid, 2-ethyl-3,3-dimethyl-, methyl ester
• CAS No: 169611-42-1
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 111234
• PubChem ID: 45090322
• Update Time: 2025-09-26

2-Oxiranecarboxylicacid, 2-ethyl-3,3-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylicacid, 2-ethyl-3,3-dimethyl-, methyl ester
• 169611-42-1
• EN300-700323
• Oxiranecarboxylic acid,2-ethyl-3,3-dimethyl-,methyl ester(9ci)
• methyl 2-ethyl-3,3-dimethyloxirane-2-carboxylate

• Inchi： 1S/C8H14O3/c1-5-8(6(9)10-4)7(2,3)11-8/h5H2,1-4H3
• InChI Key： ACQRELWZMREZET-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C1(C(=O)OC)CC

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 38.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 2-Oxiranecarboxylicacid, 2-ethyl-3,3-dimethyl-, methyl ester

2-Oxiranecarboxylicacid, 2-ethyl-3,3-dimethyl-, methyl ester (CAS No. 169611-42-1): A Comprehensive Overview

2-Oxiranecarboxylicacid, 2-ethyl-3,3-dimethyl-, methyl ester, identified by the CAS number 169611-42-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of oxirane derivatives, which are known for their unique reactivity and structural properties. The presence of a carboxylic acid ester group and a substituted oxirane ring makes this molecule particularly intriguing for its potential applications in synthetic chemistry and drug development.

The structural formula of 2-Oxiranecarboxylicacid, 2-ethyl-3,3-dimethyl-, methyl ester features a central oxirane ring substituted with an ethyl group at the 2-position and two dimethyl groups at the 3-position. The carboxylic acid moiety is esterified with a methyl group, contributing to its stability and solubility characteristics. This specific arrangement of functional groups imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways.

In recent years, there has been growing interest in oxirane derivatives due to their utility as building blocks in the synthesis of complex organic molecules. The reactivity of the oxirane ring allows for facile opening under various conditions, enabling the formation of new carbon-carbon bonds. This property is particularly useful in the construction of heterocyclic compounds, which are prevalent in many biologically active molecules.

One of the most notable applications of 2-Oxiranecarboxylicacid, 2-ethyl-3,3-dimethyl-, methyl ester is in the synthesis of pharmaceutical intermediates. Researchers have leveraged its structural features to develop novel compounds with potential therapeutic effects. For instance, studies have shown that derivatives of this compound can serve as precursors for drugs targeting neurological disorders. The ability to modify the oxirane ring and introduce various substituents allows for fine-tuning of biological activity, making it a versatile tool in medicinal chemistry.

The compound's chemical stability under standard conditions also makes it suitable for industrial applications. Its resistance to hydrolysis and oxidation ensures that it can be stored and handled without significant degradation, which is crucial for large-scale chemical processes. Furthermore, its solubility in common organic solvents enhances its compatibility with various synthetic protocols.

Recent advancements in computational chemistry have further highlighted the importance of 2-Oxiranecarboxylicacid, 2-ethyl-3,3-dimethyl-, methyl ester. Molecular modeling studies have revealed insights into its interaction with biological targets, providing a rational basis for designing more effective drug candidates. These computational approaches are complemented by experimental investigations, which have validated many of the predicted properties and reactivities.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique combination of functional groups makes it a candidate for developing novel polymers and coatings with enhanced mechanical and chemical properties. Researchers are exploring its potential use in creating biodegradable materials and advanced composites.

The synthesis of 2-Oxiranecarboxylicacid, 2-ethyl-3,3-dimethyl-, methyl ester involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include the preparation of the oxirane ring through epoxidation reactions and subsequent functionalization with ethyl and dimethyl groups. The esterification step is typically carried out using methanol in the presence of an acid catalyst, yielding the desired product with high efficiency.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. While it does not pose significant health risks under normal handling conditions, appropriate precautions must be taken to prevent exposure during synthesis and application. Standard laboratory practices, such as wearing personal protective equipment (PPE) and working in well-ventilated areas, are recommended.

The environmental impact of using 2-Oxiranecarboxylicacid, 2-ethyl-3,3-dimethyl-, methyl ester has also been considered in recent studies. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These initiatives align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of chemical manufacturing processes.

In conclusion, 2-Oxiranecarboxylicacid, 2-ethyl-3,3-dimethyl-, methyl ester (CAS No. 169611-42-1) is a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features make it a valuable tool in pharmaceutical research, materials science, and synthetic chemistry. As our understanding of its properties continues to grow, so too will its applications in addressing some of today's most pressing scientific challenges.